Cas no 773135-70-9 (Ethyl 4-fluoro-2,6-dimethylbenzoate)

• Product Name: Ethyl 4-fluoro-2,6-dimethylbenzoate
• CAS No: 773135-70-9
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 1006728
• PubChem ID: 46835655
• Update Time: 2025-09-18

Ethyl 4-fluoro-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-fluoro-2,6-dimethylbenzoate
• 2,6-Dimethyl-4-fluorobenzoicacidethylester
• A9787
• FT-0687093
• 2,6-Dimethyl-4-fluorobenzoic acid ethyl ester
• 773135-70-9
• ethyl4-fluoro-2,6-dimethylbenzoate
• AKOS006293746
• D87608
• CS-0331093
• ETHYL 2,6-DIMETHYL-4-FLUOROBENZOATE
• DTXSID30676515
• DB-364429

• MDL： MFCD06204546
• Inchi： 1S/C11H13FO2/c1-4-14-11(13)10-7(2)5-9(12)6-8(10)3/h5-6H,4H2,1-3H3
• InChI Key： IBVPOZMSDKBUMP-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(C(=O)OCC)=C(C)C=1

Computed Properties

• Exact Mass: 196.09000
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.61920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters